2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-cyclopropylacetamide
Overview
Description
2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C9H13N5O2S and its molecular weight is 255.30 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifibrotic and Anticancer Activities
The compound 2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-cyclopropylacetamide, as part of the amino(imino)thiazolidinone derivatives, was studied for its antifibrotic and anticancer activities. The synthesis utilized a one-pot three-component reaction involving [2 + 3]-cyclocondensation and Knoevenagel condensation. These compounds, through amino-imino tautomerism, have shown significant antifibrotic activity without possessing anticancer effects, making them potential candidates for further testing against fibrosis. Their structural confirmation was achieved by X-ray analysis, and their antifibrotic potential was comparable to that of Pirfenidone without scavenging superoxide radicals. This indicates a unique pathway for their antifibrotic action, confirmed using the xCelligence system (Kaminskyy, D., den Hartog, G. D., Wojtyra, M., Lelyukh, M., Gzella, A., Bast, A., & Lesyk, R., 2016).
Cyclocondensation Reactions
The compound is also relevant in the context of cyclocondensation reactions involving methyl 2-(5-methylisoxazol-3-yl)imino-3,3,3-trifluoropropionate with 1,3-binucleophiles, resulting in the formation of trifluoromethyl-containing compounds. These reactions illustrate the chemical versatility and reactivity of such compounds, contributing to the synthesis of novel chemical entities with potential biological activities (Sokolov, V., Aksinenko, A., & Martynov, I., 2014).
Synthesis and Spectroscopic Identification
Another study focused on the synthesis and spectroscopic identification of new 2-iminothiazolidin-4-one compounds from aromatic heterocyclic primary amines, exploring their antibacterial activities. This research underlines the compound's potential in generating derivatives with significant antibacterial properties, further emphasizing its importance in medicinal chemistry for developing new antimicrobial agents (Azeez, H., & Bahram, R., 2017).
Properties
IUPAC Name |
2-(2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl)-N-cyclopropylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O2S/c10-8(11)14-9-13-7(16)5(17-9)3-6(15)12-4-1-2-4/h4-5H,1-3H2,(H,12,15)(H4,10,11,13,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMHSLDGNMGTANZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)CC2C(=O)NC(=NC(=N)N)S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1428139-60-9 | |
Record name | 5-Thiazoleacetamide, 2-[(aminoiminomethyl)amino]-N-cyclopropyl-4,5-dihydro-4-oxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1428139-60-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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